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Compound of Interest

Compound Name: 2-(Ethylamino)benzoic acid
CAS No.: 89-50-9
Cat. No.: B1294384
Get Quote
. J

Executive Summary & Retrosynthetic Analysis
Target Molecule: N-Ethylanthranilic Acid (CAS: 89-50-9) Molecular Formula: C

H

NO

Key Challenge: Preventing over-alkylation to the quaternary ammonium salt or esterification of
the carboxyl group during synthesis.

Strategic Pathways

We define three primary synthetic routes based on precursor availability and scale
requirements:

o Reductive Amination (Preferred): High selectivity using acetaldehyde and a borohydride
reductant.

« |satoic Anhydride Ring-Opening (Industrial Standard): One-pot alkylation and
decarboxylation; avoids over-alkylation.
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o Ester Hydrolysis (Precursor-Dependent): Utilization of commercially available ethyl N-
ethylanthranilate.

Pathway 1: Reductive Amination (Laboratory Scale)

Mechanism: Condensation of anthranilic acid with acetaldehyde forms an imine (Schiff base)
intermediate, which is selectively reduced in situ to the secondary amine. This method
minimizes dialkylation compared to direct alkylation with ethyl halides.

Reaction Scheme (Graphviz)

Anthranilic Acid Condensation

(CTH7NO2) MeOH, pH 4-5) Fo—————————— - -
[ Reduction
Imine Intermediate (NaBH4 or NaBH3CN) > N-Ethylanthranilic Acid

(COH11INO?)

Acetaldehyde
(CH3CHO)

Click to download full resolution via product page

Figure 1: Reductive amination pathway via imine formation and hydride reduction.

Detailed Protocol

Reagents:

Anthranilic acid (13.7 g, 100 mmol)

Acetaldehyde (4.8 g, 110 mmol) [Use freshly distilled or paraldehyde equivalent]

Sodium Borohydride (NaBH

) (5.7 g, 150 mmol) or Sodium Cyanoborohydride (NaBH

CN) for higher selectivity.

Solvent: Methanol (anhydrous preferred).
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Step-by-Step Methodology:

e Imine Formation: Dissolve anthranilic acid in Methanol (150 mL) in a round-bottom flask.
Cool to 0°C.

o Addition: Add acetaldehyde dropwise over 20 minutes. Stir for 1 hour at 0°C to allow imine
formation. Note: If using NaBH

CN, it can be added at the beginning; if using NaBH
, add in the next step.

e Reduction: Slowly add NaBH

in small portions to the stirring mixture. The reaction is exothermic; maintain temperature
<10°C.

e Quenching: Once TLC indicates consumption of starting material (approx. 2-3 hours),
qguench with dilute HCI (1M) until pH is neutral/slightly acidic to decompose excess
borohydride.

 Isolation: Evaporate methanol under reduced pressure. Extract the aqueous residue with
Ethyl Acetate (3 x 50 mL).

 Purification: Wash organic layer with brine, dry over Na
SO
, and concentrate. Recrystallize from Ethanol/Water.

Critical Control Point: Maintain strictly stoichiometric acetaldehyde to prevent formation of the
N,N-diethyl derivative.

Pathway 2: Isatoic Anhydride Route (High Purity)

Mechanism: Isatoic anhydride serves as a "protected" form of anthranilic acid. N-alkylation
occurs efficiently, followed by alkaline hydrolysis which simultaneously opens the ring and
decarboxylates to yield the product.[1]
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Reaction Scheme (Graphviz)

Isatoic Anhydride Alkylation

25-40°C) H -
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\ (NaOH/H20, Reflux N-Ethylanthranilic Acid

N-Ethyl Isatoic
—> )
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Figure 2: Synthesis via N-alkylation of isatoic anhydride followed by decarboxylative hydrolysis.

Detailed Protocol

Reagents:

Isatoic Anhydride (16.3 g, 100 mmol)

Sodium Hydride (60% dispersion, 4.4 g, 110 mmol)

Ethyl lodide (17.1 g, 110 mmol)

Solvent: DMF (Dimethylformamide)
Step-by-Step Methodology:

o Deprotonation: Suspend Sodium Hydride in dry DMF (100 mL) under Nitrogen atmosphere
at 0°C. Carefully add Isatoic Anhydride portion-wise. Evolution of H

gas will occur.

 Alkylation: Stir for 30 mins, then add Ethyl lodide dropwise. Allow to warm to room
temperature and stir for 4 hours.
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» Hydrolysis: Pour the reaction mixture into 10% NaOH solution (200 mL). Heat to reflux

(100°C) for 2 hours. This step opens the anhydride ring and cleaves the carbamate,

releasing CO

1]

o Workup: Cool the solution and wash with Ether to remove non-acidic impurities. Acidify the

agueous layer with conc. HCI to pH 3-4.

o Crystallization: The product, N-Ethylanthranilic acid, will precipitate as a solid. Filter, wash

with cold water, and dry.[2]

Data Presentation & Properties

hvsicochemical ies Tabl

Property Value Notes
CAS Number 89-50-9 Verified Identifier
C
Molecular Weight 165.19 g/mol H
NO
] ] Recrystallized from
Melting Point 160 - 162 °C
EtOH/Water [1]
Appearance Off-white to pale yellow solid Oxidizes slightly in air

Soluble in EtOH, DMSO, Base;

Solubility Low in H Amphoteric nature
O
< 5.3 (COOH), ~2.2 (NH Estimated based on N-methyl
pKa

)

analog

Spectral Signatures (Diagnostic)
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e HNMR (DMSO-d
, 400 MHz):

o 12.5 (s, 1H, -COOH)

o

7.8 (dd, 1H, Ar-H, C3)

o

7.4 (m, 1H, Ar-H)

o

6.5-6.7 (m, 2H, Ar-H)

o

3.2 (q, 2H, N-CH

-CH

) — Diagnostic Quartet
o 1.2 (t, 3H, N-CH

-CH

) — Diagnostic Triplet

Troubleshooting & Optimization
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Issue

Probable Cause

Corrective Action

Low Yield (Reductive

Amination)

Incomplete imine formation

Use a dehydrating agent
(molecular sieves) or extend
reaction time at 0°C before

adding reductant.

Dialkylation (N,N-diethyl)

Excess acetaldehyde/alkyl
halide

Strictly control stoichiometry
(1.0 - 1.1 eq). Use bulky
reducing agents (NaBH(OACc)

).

Product is an Oil/Sticky

Trace solvent or impurities

Recrystallize from
Ethanol/Water (1:1). Scratch

flask to induce nucleation.

Ester Formation

Reaction in alcohol with acid

catalyst

Ensure basic hydrolysis step is
complete if starting from
esters. Avoid acid catalysis

during alkylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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